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Compound of Interest

Compound Name:
Amyloid b-Protein (1-14)

Trifluoroacetate

CAS No.: 186319-74-4

Cat. No.: B1496796

Get Quote

Molecular Characterization, Handling, and Experimental
Applications[1][2]
Executive Summary
Amyloid

-Protein (1-14) (A

1-14) is a hydrophilic N-terminal fragment of the full-length Amyloid

peptide (1-40/42).[1][2] Unlike the full-length peptide, which is notorious for rapid aggregation
and fibrillization, the 1-14 fragment is soluble and non-amyloidogenic. Its primary research
utility lies in studying the metal-binding properties (Cu, Zn) of the A

species, as the 1-14 sequence contains the complete metal-coordination motif (His6, His13,
His14) implicated in Alzheimer’s Disease oxidative stress mechanisms.
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This guide addresses a critical, often-overlooked variable in quantitative assays: the

Trifluoroacetate (TFA) salt stoichiometry. Misunderstanding the distinction between peptide

molecular weight and gross salt molecular weight frequently leads to dosing errors in kinetic

assays and metal-binding titrations.

Molecular Specifications
Sequence Identity
The sequence provided below is the Human isoform, which is the standard for Alzheimer's

research. (Note: The Rodent sequence differs at three positions: R5G, Y10F, H13R).[1]

Sequence (1-Letter): DAEFRHDSGYEVHH

Sequence (3-Letter): Asp-Ala-Glu-Phe-Arg-His-Asp-Ser-Gly-Tyr-Glu-Val-His-His[1][2][3][4][5]

N-Terminus: Free Amine (

) or Acetylated (check specific vendor lot)[1][2]

C-Terminus: Free Acid (

) or Amide (check specific vendor lot)[1][2]

Molecular Weight Analysis
Precise mass calculation is required for preparing stoichiometric solutions. The values below

represent the free base (peptide only).
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Parameter Value Notes

Chemical Formula
Excludes counterions and

hydration shell.[1][2]

Monoisotopic Mass 1697.68 Da
Used for Mass Spectrometry

(MS) identification.[1][2]

Average Molecular Weight 1698.7 Da
Used for molarity calculations if

peptide content is 100%.

Isoelectric Point (pI) ~6.0 - 6.5

Solubility is lowest near pH

6.0; high solubility at pH < 5 or

> 7.[1][2]5.

The "TFA Effect": Calculating Actual Mass
Synthetic peptides purified by HPLC are typically recovered as Trifluoroacetate (TFA) salts.[1]

[2][6] The TFA counterions (

, MW 113.02) bind electrostatically to basic residues.[1]

Stoichiometry of the Salt
In A

(1-14), the following residues can protonate and bind TFA anions:

N-terminus (Asp1 amine)

Arg5 (Guanidinium)

His6 (Imidazole)

His13 (Imidazole)

His14 (Imidazole)

Theoretical Maximum: 5 TFA molecules per peptide. Experimental Reality: Usually 3–4 TFA

molecules, depending on lyophilization pH.
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The Net Peptide Content (NPC) Equation
Vendors typically sell peptides by Gross Weight (Peptide + Salt + Water).[1][2] However, they

report Net Peptide Content (NPC) by elemental analysis.[1][2]

Example: If you need

of A

(1-14) (1.69 mg peptide mass) and the vial says "NPC: 70%":

[1][2]

Critical Warning: Ignoring NPC results in a 30-40% under-dosing error, which is catastrophic for

metal-binding stoichiometry (e.g., measuring

for Cu:A

1:1 complexes).

Visualization: Composition & Workflow
Diagram: The "White Powder" Composition
This diagram illustrates why the mass in the vial is not just the peptide.
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Stoichiometric Impact

Gross Lyophilized Powder
(What you weigh)

Active Peptide (Aβ 1-14)
MW: 1698.7 Da

(~70-80% of mass)

Contains
TFA Counterions

MW: 113.02 Da each
(Bound to Arg, His, N-term)

Contains

Residual Water
(Hygroscopic bound water)

Contains

Modifies Solubility
& pH upon dissolution

Click to download full resolution via product page

Figure 1: Component breakdown of the lyophilized A

(1-14) solid.[1][2] The TFA and water content significantly dilute the active peptide mass.

Experimental Workflows
Reconstitution Protocol
Unlike A

(1-42), the 1-14 fragment does not require HFIP (Hexafluoroisopropanol) pretreatment to break
aggregates.[1][2] However, the TFA salt makes the initial solution acidic.

Step-by-Step Procedure:

Equilibration: Allow the vial to warm to room temperature (prevent condensation).

Solvent Choice:
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For General Use: Sterile distilled water (pH will drop to ~3.0 due to TFA).[1][2]

For Metal Studies:Do NOT use PBS (Phosphate precipitates Cu/Zn).[1][2] Use HEPES or

MOPS buffer (50 mM, pH 7.2).[1][2]

Dissolution:

Add buffer to achieve a stock concentration of 1–2 mM.

Vortex gently (1-14 is robust, unlike 1-42).[1][2]

pH Adjustment (Critical):

The TFA will buffer the solution at low pH.

Check pH with micro-paper. If acidic, titrate with dilute NaOH or use a strong buffer (100

mM HEPES).[1][2]

Note: Histidine metal binding is pH-dependent. Ensure pH > 6.5 for correct His-Metal

coordination.

Quality Control (QC)
Every new batch should be validated.[1][2]

HPLC: Confirm purity >95%. Impurities are often deletion sequences (e.g., missing Asp1).[1]

[2]

Mass Spec (ESI-MS): Look for the

and

charge states.[1][2]

Expected

:

[1][2]
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Expected

:

[1][2]

Applications: Metal Coordination
A

(1-14) is the "Metal Binding Domain" (MBD) of Alzheimer's amyloid.[1][2]

Metal Binding Workflow
This diagram outlines the logic for using A

(1-14) to study Copper (Cu) or Zinc (Zn) interactions.[1][2]

Aβ(1-14) Stock
(pH adjusted to 7.4)

Equimolar Mixing
(1:1 Ratio)

Metal Salt Solution
(CuCl2 or ZnCl2)

Metal-Peptide Complex
(Coordination via His6, His13, His14)

Incubate 15 min Readout:
EPR, CD, or Fluorescence quenching

Avoid Phosphate/Tris buffers!
They compete for metal binding.

Click to download full resolution via product page

Figure 2: Workflow for investigating metal coordination. Buffer selection is the most common

failure point in these assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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